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Compound of Interest

Compound Name: GPI 15427

Cat. No.: B1684206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GPI 15427 is a potent inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1), a key enzyme in

the DNA damage response (DDR) pathway.[1][2] By hindering the repair of single-strand DNA

breaks, GPI 15427 can lead to the accumulation of more severe double-strand breaks during

DNA replication, ultimately resulting in cell death.[3] This mechanism makes it a valuable tool

for cancer research, particularly in combination with DNA-damaging agents like temozolomide.

[2][4] GPI 15427 is also noted for its ability to cross the blood-brain barrier, making it a

promising candidate for the treatment of central nervous system (CNS) tumors.[4][5] This

document provides detailed protocols for the preparation, storage, and application of GPI
15427 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
For ease of reference, the key quantitative data for GPI 15427 is summarized in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₂₀N₄O₂ [1]

Molecular Weight 348.4 g/mol [1]

CAS Number 805242-85-7 [6]

Solubility in DMSO ≥ 10 mM (≥ 3.48 mg/mL)

Purity >98% [6]

Storage of Solid
-20°C for long term (months to

years)
[6]

Storage of Stock Solution
-20°C (up to 1 month), -80°C

(up to 6 months)
[5][7]

Signaling Pathway of PARP-1 in DNA Damage
Repair
GPI 15427 exerts its effects by inhibiting the enzymatic activity of PARP-1. The following

diagram illustrates the role of PARP-1 in the single-strand break repair (SSBR) pathway and

how PARP inhibitors like GPI 15427 intervene.
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Cellular Response to DNA Single-Strand Break (SSB)

Intervention by GPI 15427
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PARP-1 Recruitment
and Activation

Poly(ADP-ribose) (PAR)
Chain Synthesis

GPI 15427
(PARP Inhibitor)

Inhibition of PARP-1
Catalytic Activity

Recruitment of DNA
Repair Proteins (e.g., XRCC1)

Successful DNA
Single-Strand Break Repair

No PAR Synthesis Failed SSB Repair &
PARP-1 Trapping

Replication Fork Collapse
-> Double-Strand Break (DSB)

Cell Death
(Synthetic Lethality)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage and Use

Start: GPI 15427 Powder

Equilibrate to Room Temperature

Weigh GPI 15427

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

10 mM Stock Solution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Dilute in Cell Culture Medium

Final Working Solution

Add to Cells for Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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